Cas no 53313-95-4 (3-Hydroxymandelonitrile)

• Product Name: 3-Hydroxymandelonitrile
• CAS No: 53313-95-4
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 826089
• PubChem ID: 40729
• Update Time: 2025-07-22

3-Hydroxymandelonitrile Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXYM AND ELONITRILE
• 2-hydroxy-2-(3-hydroxyphenyl)acetonitrile
• (m-Hydroxyphenyl)glycolonitrile
• 3-Hydroxybenzaldehydcyanhydrin
• 3-Hydroxy-DL-mandelsaeure-nitril
• 3-Hydroxy-mandelonitril
• 3-hydroxy-mandelonitrile
• 3-Oxy-benzaldehyd-cyanhydrin
• 3-Oxy-dl-mandelsaeure-nitril
• A-3-Dihydroxybenzeneacetonitrile
• AC1L24CM
• CTK4J7563
• MANDELONITRILE, m-HYDROXY-
• m-Hydroxybenzaldehyde Cyanohydrin
• m-Hydroxymandelonitrile
• 3-Hydroxymandelonitrile

• Inchi： 1S/C8H7NO2/c9-5-8(11)6-2-1-3-7(10)4-6/h1-4,8,10-11H
• InChI Key： ATGRXWCYTKIXIC-UHFFFAOYSA-N
• SMILES： OC(C1C=C(O)C=CC=1)C#N

Computed Properties

• Exact Mass: 149.04771
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: 111-112°C
• PSA: 64.25

3-Hydroxymandelonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 3-Hydroxymandelonitrile

3-Hydroxymandelonitrile (CAS No. 53313-95-4): A Comprehensive Overview

3-Hydroxymandelonitrile, chemically designated as 3-hydroxy-α-mandelonitrile, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. With a CAS number of 53313-95-4, this molecule has garnered attention due to its diverse biological activities and potential applications in drug development. This article provides an in-depth exploration of 3-Hydroxymandelonitrile, its chemical properties, biological significance, and the latest research findings that underscore its importance in modern medicine.

The molecular structure of 3-Hydroxymandelonitrile consists of a benzaldehyde derivative with a hydroxyl group and a nitrile group attached to the benzene ring. This unique arrangement imparts distinct chemical and pharmacological properties, making it a valuable scaffold for synthesizing novel therapeutic agents. The presence of both hydroxyl and nitrile functional groups allows for various chemical modifications, enabling the design of molecules with tailored biological activities.

Recent studies have highlighted the potential of 3-Hydroxymandelonitrile in modulating various biological pathways. One of the most intriguing aspects is its role in enzyme inhibition. Research has demonstrated that 3-Hydroxymandelonitrile can interact with specific enzymes, leading to altered enzymatic activity. This property is particularly relevant in the context of developing inhibitors for diseases associated with enzyme dysregulation.

In particular, investigations have focused on its interaction with cytochrome P450 enzymes, which are pivotal in drug metabolism. The hydroxyl group in 3-Hydroxymandelonitrile facilitates hydrogen bonding interactions with the active sites of these enzymes, potentially leading to the development of drugs with enhanced metabolic stability. Such findings are crucial for designing pharmaceuticals with improved bioavailability and prolonged therapeutic effects.

Beyond enzyme inhibition, 3-Hydroxymandelonitrile has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, arthritis, and certain types of cancer. Studies indicate that 3-Hydroxymandelonitrile can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines. This mechanism suggests its potential as an anti-inflammatory agent, offering a new therapeutic approach for managing inflammatory conditions.

The compound's ability to cross the blood-brain barrier has also been explored, raising intriguing possibilities for neuroprotective therapies. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal damage and dysfunction. Preliminary research suggests that 3-Hydroxymandelonitrile may protect against neuronal oxidative stress by scavenging reactive oxygen species. This neuroprotective effect could pave the way for novel treatments targeting neurodegenerative disorders.

Moreover, 3-Hydroxymandelonitrile has been investigated for its antimicrobial properties. The nitrile group in its structure contributes to its ability to disrupt microbial cell membranes, making it effective against a range of bacteria and fungi. This characteristic is particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent. The development of new antimicrobial agents is critical for addressing emerging infectious diseases.

The synthesis of 3-Hydroxymandelonitrile involves multi-step organic reactions, often starting from readily available precursors such as mandelic acid or benzaldehyde derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that pharmaceutical-grade material can be produced efficiently. These synthetic strategies are essential for scaling up production and making 3-Hydroxymandelonitrile accessible for further research and commercial applications.

One notable synthetic route involves the hydroxylation of mandelonitrile using mild oxidizing agents under controlled conditions. This method minimizes side reactions and maximizes the yield of pure 3-Hydroxymandelonitrile. The optimization of synthetic protocols is crucial for ensuring consistency and reproducibility in laboratory settings, which are prerequisites for rigorous scientific investigation.

The pharmacokinetic profile of 3-Hydroxymandelonitrile is another area of active research. Understanding how the body processes this compound is essential for determining appropriate dosages and delivery methods. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) properties, providing insights into its potential as a therapeutic agent. These pharmacokinetic studies are vital for translating preclinical findings into effective clinical treatments.

In conclusion, 3-Hydroxymandelonitrile (CAS No. 53313-95-4) represents a promising compound with multifaceted biological activities. Its potential applications in enzyme inhibition, anti-inflammatory therapy, neuroprotection, and antimicrobial treatments highlight its significance in pharmaceutical research. As further studies continue to uncover its therapeutic benefits, 3-Hydroxymandelonitrile is poised to play a crucial role in the development of novel drugs addressing various human health challenges.